N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide
Overview
Description
N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first synthesized in the 1960s and has since become one of the most commonly prescribed drugs in the world.
Mechanism of Action
Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation and pain. By inhibiting COX enzymes, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. In addition, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has been shown to inhibit the growth of cancer cells and to have antiviral properties. However, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has also been shown to have some negative effects on the gastrointestinal tract, including ulceration and bleeding.
Advantages and Limitations for Lab Experiments
Diclofenac has several advantages for laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. In addition, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has been extensively studied, and its mechanism of action is well-understood. However, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has some limitations for laboratory experiments. It has been shown to have some negative effects on the gastrointestinal tract, which can limit its use in certain experiments. In addition, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have some variability in its effects, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide. One area of research is the development of new formulations of N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide that have fewer negative effects on the gastrointestinal tract. Another area of research is the development of new NSAIDs that have similar or improved efficacy compared to N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide but with fewer negative effects. Finally, there is ongoing research into the use of N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide as a potential treatment for cancer and viral infections.
Conclusion:
In conclusion, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the activity of COX enzymes, thereby reducing the production of prostaglandins. Diclofenac has several advantages for laboratory experiments, but also has some limitations. There are several future directions for the study of N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide, including the development of new formulations with fewer negative effects and the investigation of its potential use as a treatment for cancer and viral infections.
Scientific Research Applications
Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been used to treat a variety of conditions, including rheumatoid arthritis, osteoarthritis, and postoperative pain. In addition, N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have antitumor and antiviral properties, making it a promising candidate for the treatment of cancer and viral infections.
properties
IUPAC Name |
N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2NO2/c1-26-21(15-8-4-2-5-9-15,16-10-6-3-7-11-16)20(25)24-19-13-12-17(22)14-18(19)23/h2-14H,1H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDOKSJFKGEPNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dichlorophenyl)-2-methoxy-2,2-diphenylacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-thienyl)-1,2,3,5,6,7-hexahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one](/img/structure/B4265158.png)
![diethyl 2,2'-[(1-oxo-2,2-diphenyl-1,2-ethanediyl)diimino]bis(4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)](/img/structure/B4265166.png)
![N-(4-methoxyphenyl)-2-[(4-methoxyphenyl)amino]-2,2-diphenylacetamide](/img/structure/B4265173.png)
![3-methyl-1-[4-(1H-pyrrol-1-yl)benzoyl]-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4265183.png)
![N-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)amino]-2,2-diphenylacetamide](/img/structure/B4265221.png)
![7-(1-methylethylidene)-3-({2-[(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)carbonyl]hydrazino}carbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B4265249.png)
![6-bromo-2-(4-chlorophenyl)-N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-quinolinecarboxamide](/img/structure/B4265254.png)